In Vitro Antifungal Spectrum of Posaconazole Hydrate: An In-Depth Technical Guide

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Posaconazole hydrate*
CAS No.:	*1198769-38-8*
Cat. No.:	*B1139133*

Get Quote

Abstract

Posaconazole, a second-generation triazole antifungal agent, exhibits a broad spectrum of in vitro activity against a wide array of clinically significant fungi, including yeasts, molds, and endemic species.[1][2] This technical guide provides a comprehensive overview of the in vitro antifungal profile of **posaconazole hydrate**, intended for researchers, scientists, and drug development professionals. We will delve into its mechanism of action, standardized susceptibility testing methodologies, extensive spectrum of activity with detailed minimum inhibitory concentration (MIC) data, and the molecular underpinnings of resistance. This document is designed to be a definitive resource, synthesizing technical data with practical insights to support research and development in medical mycology.

Introduction: The Molecular and Mechanistic Landscape of Posaconazole

Posaconazole hydrate is a synthetic, broad-spectrum, second-generation triazole antifungal agent.[1] Its chemical structure, an extended-spectrum derivative of itraconazole, confers a potent and wide range of antifungal activity.[3]

© 2026 BenchChem. All rights reserved.

Chemical Structure

Posaconazole's chemical name is 4-[4-[4-[4-[[(3R,5R)-5-(2,4-difluorophenyl)tetrahydro-5-(1H-1,2,4-triazol-1-ylmethyl)-3-furanyl]methoxy]phenyl]-1-piperazinyl]phenyl]-2-[(1S,2S)-1-ethyl-2-hydroxypropyl]-2,4-dihydro-3H-1,2,4-triazol-3-one. The presence of a furan ring and fluorine substitutions are key modifications from its parent compound, itraconazole.[3]

Mechanism of Action

Like other azole antifungals, posaconazole's primary mechanism of action is the inhibition of the cytochrome P450-dependent enzyme, lanosterol 14α-demethylase (CYP51), which is crucial for the biosynthesis of ergosterol.[4][5] Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and is vital for maintaining membrane integrity, fluidity, and the function of membrane-bound enzymes.

The inhibition of CYP51 leads to a depletion of ergosterol and an accumulation of toxic methylated sterol precursors within the fungal cell membrane.[4] This disruption of membrane homeostasis results in the cessation of fungal growth and, in some cases, fungal cell death.[5] Posaconazole exhibits a high binding affinity for fungal CYP51, contributing to its potent antifungal activity.[3]

Methodologies for In Vitro Susceptibility Testing

Standardized methodologies are critical for the accurate and reproducible determination of in vitro antifungal susceptibility. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) have established reference methods for broth microdilution testing of posaconazole.

CLSI Broth Microdilution Method (M27 for Yeasts and M38 for Molds)

The CLSI provides detailed protocols for antifungal susceptibility testing of yeasts (M27) and filamentous fungi (M38).[6][7]

Experimental Protocol: CLSI Broth Microdilution for Posaconazole

© 2026 BenchChem. All rights reserved.

- Medium Preparation: RPMI 1640 medium with L-glutamine, without bicarbonate, and buffered to pH 7.0 with MOPS (3-(N-morpholino)propanesulfonic acid) is the standard medium.
- Inoculum Preparation:
  - Yeasts: A standardized inoculum is prepared to a final concentration of 0.5×10^3 to 2.5×10^3 CFU/mL.
  - Molds: A conidial suspension is prepared and adjusted to a final concentration of 0.4×10^4 to 5×10^4 CFU/mL.
- Drug Dilution: A serial two-fold dilution of posaconazole is prepared in the microdilution trays.
- Incubation:
  - Yeasts: Trays are incubated at 35°C for 24-48 hours.[8]
  - Molds: Trays are incubated at 35°C for 48-72 hours, depending on the species.
- Endpoint Determination: The MIC is the lowest concentration of posaconazole that causes a prominent decrease in turbidity (≥50% growth inhibition) compared to the growth control well. [8]

EUCAST Broth Microdilution Method (E.Def 7.4 for Yeasts and E.Def 9.3.2 for Molds)

The EUCAST methodology shares similarities with the CLSI method but has some key differences.[9][10]

Experimental Protocol: EUCAST Broth Microdilution for Posaconazole

- Medium Preparation: RPMI 1640 medium supplemented with 2% glucose is used.
- Inoculum Preparation: The final inoculum concentration is 1-5 x 10^5 CFU/mL for both yeasts and molds.

© 2026 BenchChem. All rights reserved.

- Drug Dilution: Similar to the CLSI method, serial two-fold dilutions of the antifungal agent are prepared.
- Incubation: Trays are incubated at 35-37°C for 24 hours for most yeasts and 48-72 hours for molds.
- Endpoint Determination: The MIC is determined spectrophotometrically as the lowest concentration that shows a 50% reduction in growth for yeasts and 90-100% for molds compared to the control.

Diagram: Workflow for Antifungal Susceptibility Testing

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

Caption: A generalized workflow for determining the in vitro susceptibility of fungi to posaconazole.

In Vitro Antifungal Spectrum of Posaconazole

Posaconazole demonstrates a broad spectrum of activity against a diverse range of fungal pathogens.[1][11][12]

Activity against Candida Species

Posaconazole is highly active against most Candida species, including those that may be less susceptible to other azoles like fluconazole.[5][13]

Candida Species	MIC_{50} (µg/mL)	MIC_{90} (µg/mL)	MIC Range (µg/mL)
C. albicans	0.016	0.06	≤0.03 - >8
C. glabrata	0.5	4	≤0.03 - 16
C. parapsilosis	0.06	0.25	≤0.03 - 4
C. tropicalis	0.03	0.12	≤0.03 - 2
C. krusei	0.25	0.5	0.03 - 4
C. guilliermondii	-	-	≤0.03 - 2
C. lusitaniae	-	-	≤0.03 - 1

Data compiled from multiple sources.[13][14][15]

Activity against Aspergillus Species

Posaconazole exhibits potent activity against a wide range of Aspergillus species, including those resistant to other antifungal agents.[11][16]

© 2026 BenchChem. All rights reserved.

Aspergillus Species	MIC_{50} (µg/mL)	MIC_{90} (µg/mL)	MIC Range (µg/mL)
A. fumigatus	0.125 - 0.25	0.5	0.03 - >8
A. flavus	0.25	0.5	0.03 - 2
A. niger	0.25	1	0.06 - 2
A. terreus	0.125	0.25	0.03 - 1

Data compiled from multiple sources.[11][16][17][18]

Activity against Zygomycetes (Mucorales)

A distinguishing feature of posaconazole is its significant in vitro activity against Zygomycetes, a group of fungi often resistant to other azoles like voriconazole.[19][20][21]

Zygomycete Genus	MIC_{50} (µg/mL)	MIC_{90} (µg/mL)	MIC Range (µg/mL)
Rhizopus spp.	0.5	1 - 2	0.06 - 16
Mucor spp.	0.5	2 - 4	0.125 - >16
Lichtheimia (formerly Absidia) spp.	0.5	1	0.125 - 4
Cunninghamella spp.	1	4	0.25 - 8
Rhizomucor spp.	0.25	1	0.06 - 2

Data compiled from multiple sources.[11][12][19][22][23][24][25][26]

Activity against Endemic Fungi

Posaconazole has demonstrated in vitro activity against several endemic dimorphic fungi.[1][21]

© 2026 BenchChem. All rights reserved.

Endemic Fungus	MIC Range (µg/mL)
Histoplasma capsulatum	≤0.007 - 0.12
Blastomyces dermatitidis	≤0.007 - 0.12
Coccidioides immitis/posadasii	≤0.015 - 0.25

Data from various in vitro studies.

Mechanisms of Resistance to Posaconazole

Antifungal resistance is a growing concern. The primary mechanisms of resistance to posaconazole involve alterations in the target enzyme and increased drug efflux.

Alterations in the Target Enzyme (CYP51A)

Mutations in the CYP51A gene, which encodes lanosterol 14α-demethylase, are a significant mechanism of azole resistance.[27][28] These mutations can lead to amino acid substitutions in the enzyme, reducing the binding affinity of posaconazole to its target.[29][30][31] While some mutations confer broad azole resistance, others may have a more selective effect on different azole agents.[28]

Overexpression of Efflux Pumps

Fungal cells can actively transport antifungal drugs out of the cell via efflux pumps, thereby reducing the intracellular drug concentration.[32][33] The two major families of efflux pumps implicated in azole resistance are the ATP-binding cassette (ABC) transporters (e.g., Cdr1, Cdr2) and the major facilitator superfamily (MFS) transporters (e.g., Mdr1).[34][35] Overexpression of the genes encoding these pumps is a common mechanism of acquired azole resistance.[36]

Diagram: Mechanisms of Posaconazole Action and Resistance

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Posaconazole inhibits ergosterol synthesis, while resistance arises from target mutation or drug efflux.

Comparative In Vitro Activity

Numerous studies have compared the in vitro activity of posaconazole to other systemic antifungal agents.

- Against Aspergillus spp.: Voriconazole is often the most potent agent in vitro, followed by posaconazole and itraconazole.[17][37][38]

© 2026 BenchChem. All rights reserved.

- Against Candida spp.: Posaconazole is generally more active than fluconazole and itraconazole.[13]

- Against Zygomycetes: Posaconazole is significantly more active than voriconazole and fluconazole, and generally more active than itraconazole.[11][20]

Conclusion

Posaconazole hydrate possesses a broad and potent in vitro antifungal spectrum, encompassing a wide range of clinically important yeasts and molds. Its notable activity against Zygomycetes and many azole-resistant strains of Candida and Aspergillus underscores its importance in the antifungal armamentarium. A thorough understanding of its in vitro profile, guided by standardized susceptibility testing methodologies, is essential for optimizing its clinical application and for the continued development of novel antifungal strategies.

References

- Almyroudis, N. G., Sutton, D. A., Fothergill, A. W., Rinaldi, M. G., & Kusne, S. (2007). In vitro susceptibilities of 217 clinical isolates of zygomycetes to conventional and new antifungal agents. Antimicrobial Agents and Chemotherapy, 51(7), 2587–2590. [Link]

- Torres, H. A., Hachem, R. Y., Chemaly, R. F., Kontoyiannis, D. P., & Raad, I. I. (2005). Posaconazole: a broad-spectrum triazole antifungal. The Lancet Infectious Diseases, 5(12), 775-785. [Link]

- Andes, D., & van Ogtrop, M. L. (2004). Antifungal efficacy and pharmacodynamics of posaconazole in experimental models of invasive fungal infections. Current Opinion in Infectious Diseases, 17(6), 557-564. [Link]

- Castanheira, M., Deshpande, L. M., Davis, A. P., Rhomberg, P. R., & Pfaller, M. A. (2017). Epidemiology and Antifungal Susceptibilities of Mucoralean Fungi in Clinical Samples from the United States. Antimicrobial Agents and Chemotherapy, 61(11), e01229-17. [Link]

- Arikan, S., Sancak, B., Alp, S., Hascelik, G., & McNicholas, P. (2008). Comparative in vitro activities of posaconazole, voriconazole, itraconazole, and amphotericin B against Aspergillus and Rhizopus, and synergy testing for Rhizopus. Medical Mycology, 46(6), 567-573. [Link]

© 2026 BenchChem. All rights reserved.

- Dannaoui, E., Meletiadis, J., Mouton, J. W., & Verweij, P. E. (2003). In vitro activities of posaconazole, itraconazole, voriconazole, amphotericin B, and fluconazole against 37 clinical isolates of zygomycetes. Antimicrobial Agents and Chemotherapy, 47(10), 3329-3331. [Link]
- Pfaller, M. A., Messer, S. A., Hollis, R. J., Jones, R. N., & Diekema, D. J. (2002). In Vitro Activities of Posaconazole (Sch 56592) Compared with Those of Itraconazole and Fluconazole against 3685 Clinical Isolates of Candida spp. and Cryptococcus neoformans. Antimicrobial Agents and Chemotherapy, 46(6), 1723-1727. [Link]
- Groll, A. H., & Walsh, T. J. (2005). Posaconazole: clinical pharmacology and potential for management of fungal infections. Expert Review of Anti-infective Therapy, 3(4), 467-487. [Link]
- Thompson, G. R., & Lewis, J. S. (2015). Posaconazole: Use in the Prophylaxis and Treatment of Fungal Infections. Seminars in Respiratory and Critical Care Medicine, 36(5), 727-740. [Link]
- Escribano, P., Recio, S., Peláez, T., Bouza, E., & Guinea, J. (2011). Aspergillus fumigatus strains with mutations in the cyp51A gene do not always show phenotypic resistance to itraconazole, voriconazole, or posaconazole. Antimicrobial Agents and Chemotherapy, 55(5), 2460-2462. [Link]
- Greenberg, R. N., Mullane, K., van Burik, J. A., Raad, I., Abzug, M. J., Anstead, G., ... & Graybill, J. R. (2006). Posaconazole as salvage therapy for zygomycosis. Antimicrobial Agents and Chemotherapy, 50(1), 126-133. [Link]
- Arikan, S., Sancak, B., Alp, S., Hascelik, G., & McNicholas, P. (2008). Comparative in vitro activities of posaconazole, voriconazole, itraconazole, and amphotericin B against Aspergillus and Rhizopus, and synergy testing for Rhizopus. Medical Mycology, 46(6), 567-573. [Link]
- Arikan, S., Sancak, B., Alp, S., Hascelik, G., & McNicholas, P. (2008). Comparative in vitro activities of posaconazole, voriconazole, itraconazole, and amphotericin B against Aspergillus and Rhizopus. SciSpace, 46(6), 567-73. [Link]

© 2026 BenchChem. All rights reserved.

- Escribano, P., Recio, S., Peláez, T., Bouza, E., & Guinea, J. (2011). Aspergillus fumigatus strains with mutations in the cyp51A gene do not always show phenotypic resistance to itraconazole, voriconazole, or posaconazole. Antimicrobial Agents and Chemotherapy, 55(5), 2460-2462. [Link]
- Al-Wathiqi, F., Ahmad, S., Khan, Z., Al-Sweih, N., & Joseph, L. (2018). Novel Point Mutations in cyp51A and cyp51B Genes Associated with Itraconazole and Posaconazole Resistance in Aspergillus clavatus Isolates. Semantic Scholar. [Link]
- Pfaller, M. A., Rhomberg, P. R., & Castanheira, M. (2021). Comparative activity of posaconazole and systemic azole agents against clinical isolates of filamentous fungi from a global surveillance programme. JAC-Antimicrobial Resistance, 3(2), dlab078. [Link]
- Pfaller, M. A., & Diekema, D. J. (2004). In Vitro Activities of Posaconazole, Fluconazole, Itraconazole, Voriconazole, and Amphotericin B against a Large Collection of Clinically Important Molds and Yeasts. Antimicrobial Agents and Chemotherapy, 48(9), 3247-3251. [Link]
- Arendrup, M. C., & EUCAST-AFST. (2014). EUCAST technical note on posaconazole. Mycoses, 57(4), 249-251. [Link]
- Dichtl, K., Glassner, A., Gsaller, F., & Lass-Flörl, C. (2019). MIC distribution of posaconazole, itraconazole, voriconazole, and posaconazoleintraconazole against Aspergillus section Terrei, obtained by ETest® (A-C) and EUCAST method (D-F). ResearchGate. [Link]
- Jenks, J. D., & Hoenigl, M. (2024). Mucorales: A systematic review to inform the World Health Organization priority list of fungal pathogens. Medical Mycology, 62(Supplement_1), myae047. [Link]
- Escribano, P., Recio, S., Peláez, T., Bouza, E., & Guinea, J. (2011). Aspergillus fumigatus Strains with Mutations in the cyp51A Gene Do Not Always Show Phenotypic Resistance to Itraconazole, Voriconazole, or Posaconazole. ResearchGate. [Link]
- Zhang, J., van de Sande, W. W. J., & Meis, J. F. (2023). Contribution of the CYP51A Y119F Mutation to Azole Resistance in Aspergillus flavus. Journal of Fungi, 9(4), 458. [Link]

© 2026 BenchChem. All rights reserved.

- Schiller, D. S., & Fung, H. B. (2007). Role of posaconazole in the treatment of oropharyngeal candidiasis. The Annals of Pharmacotherapy, 41(10), 1637-1644. [Link]
- Shi, J. Y., Xu, Y. C., Shi, Y., Lü, H. X., Liu, Y., Zhao, W. S., ... & Guo, L. N. (2010). In vitro susceptibility testing of Aspergillus spp. against voriconazole, itraconazole, posaconazole, amphotericin B and caspofungin. Chinese Medical Journal, 123(20), 2883-2887. [Link]
- Alastruey-Izquierdo, A., Castelli, M. V., Cuesta, I., Monzón, A., Cuenca-Estrella, M., & Rodriguez-Tudela, J. L. (2008). Activity of Posaconazole and Other Antifungal Agents against Mucorales Strains Identified by Sequencing of Internal Transcribed Spacers. Antimicrobial Agents and Chemotherapy, 52(4), 1502-1505. [Link]
- Shi, J., Xu, Y., Shi, Y., Lu, H., Liu, Y., Zhao, W., ... & Guo, L. (2010). In vitro susceptibility testing of Aspergillus spp. against voriconazole, itraconazole, posaconazole, amphotericin B and caspofungin. ResearchGate. [Link]
- Groll, A. H., & Walsh, T. J. (2005). Posaconazole: Clinical pharmacology and potential for management of fungal infections. Expert Review of Anti-infective Therapy, 3(4), 467-487. [Link]
- Arendrup, M. C. (2014). EUCAST technical note on posaconazole. Semantic Scholar. [Link]
- Pfaller, M. A., Diekema, D. J., Ostrosky-Zeichner, L., Rex, J. H., Alexander, B. D., Andes, D., ... & Clinical and Laboratory Standards Institute. (2010). Wild-Type MIC Distributions and Epidemiological Cutoff Values for Posaconazole and Voriconazole and Candida spp. as Determined by 24-Hour CLSI Broth Microdilution. Journal of Clinical Microbiology, 48(11), 4043-4049. [Link]
- Kanafani, Z. A., & Perfect, J. R. (2008). Targeting efflux pumps to overcome antifungal drug resistance. Future Microbiology, 3(4), 437-447. [Link]
- Gomez-Lopez, A., Alastruey-Izquierdo, A., Rodriguez-Tudela, J. L., & Cuenca-Estrella, M. (2005). Antifungal activity of posaconazole compared with fluconazole and amphotericin B against yeasts from oropharyngeal candidiasis and other infections. Journal of Antimicrobial Chemotherapy, 55(6), 957-961. [Link]

© 2026 BenchChem. All rights reserved.

- Hegedus, Z., Csonka, A., Sardi, J., Kovacs, R., Klincsek, M., Spengler, G., ... & Majoros, L. (2025). Multidrug efflux pumps and innate azole resistance of Mucor lusitanicus. Journal of Fungi, 11(1), 10. [Link]
- Dannaoui, E., Luyckx, M. H., Mouton, J. W., Meis, J. F., & Verweij, P. E. (2001). Effect of media composition and in vitro activity of posaconazole, caspofungin and voriconazole against zygomycetes. Journal of Antimicrobial Chemotherapy, 47(3), 343-345. [Link]
- Prasad, R., & Goffeau, A. (2009). Efflux-Mediated Antifungal Drug Resistance. Clinical Microbiology Reviews, 22(2), 261-285. [Link]
- Alastruey-Izquierdo, A., Castelli, M. V., Cuesta, I., Monzón, A., Cuenca-Estrella, M., & Rodriguez-Tudela, J. L. (2008). Geometric means and MIC ranges of the antifungal agents tested with the 77 Mucorales isolates. ResearchGate. [Link]
- Sharma, C., & Kumar, R. (2023). Effective Combinations Against Efflux Pump Overexpressed on Azole Resistance Candida and Dermatophytes: A Systematic Review. Biomedical and Pharmacology Journal, 16(1), 1-13. [Link]
- Ramage, G., Rajendran, R., Sherry, L., & Williams, C. (2012). Azole Resistance of Aspergillus fumigatus Biofilms Is Partly Associated with Efflux Pump Activity. Antimicrobial Agents and Chemotherapy, 56(6), 3434-3436. [Link]
- Gil-Alonso, M. C., Alastruey-Izquierdo, A., & Cuenca-Estrella, M. (2007). Comparison of disc diffusion assay with the CLSI reference method (M27-A2) for testing in vitro posaconazole activity against common and uncommon yeasts. Journal of Antimicrobial Chemotherapy, 60(5), 1077-1081. [Link]
- Lepak, A. J., Marchillo, K., & Andes, D. R. (2015). The Role of New Posaconazole Formulations in the Treatment of Candida albicans Infections: Data from an In Vitro Pharmacokinetic-Pharmacodynamic Model. Antimicrobial Agents and Chemotherapy, 59(11), 6797-6803. [Link]
- Almaguer-Chávez, J., & Meletiadis, J. (2010). In vitro and in vivo activities of posaconazole against zygomycetes with various degrees of susceptibility. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved.

- Clark, K., & Hanson, K. E. (2023). A Practical Guide to Antifungal Susceptibility Testing. Journal of Clinical Microbiology, 61(1), e00302-22. [Link]
- Gil-Alonso, M. C., Alastruey-Izquierdo, A., & Cuenca-Estrella, M. (2007). Comparison of disc diffusion assay with the CLSI reference method (M27-A2) for testing in vitro posaconazole activity against common and uncommon yeasts. ResearchGate. [Link]
- Kaur, R., & Dhakad, M. S. (2023). Posaconazole MIC50 and MIC90 for common fungi. [26-29]. ResearchGate. [Link]
- Cantón, E., Pemán, J., & Gobernado, M. (2006). Correlation of posaconazole minimum fungicidal concentration and time–kill test against nine Candida species. Journal of Antimicrobial Chemotherapy, 57(6), 1109-1114. [Link]
- Prigitano, A., & Esposto, M. C. (2020). Updated EUCAST Clinical Breakpoints against Aspergillus, Implications for the Clinical Microbiology Laboratory. Journal of Fungi, 6(4), 238. [Link]
- Gonzalez, G. M., & Ostrosky-Zeichner, L. (2017). Susceptibility Testing of Common and Uncommon Aspergillus Species against Posaconazole and Other Mold-Active Antifungal Azoles Using the Sensititre Method. Antimicrobial Agents and Chemotherapy, 61(6), e00115-17. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Posaconazole: a broad-spectrum triazole antifungal - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Antifungal efficacy and pharmacodynamics of posaconazole in experimental models of invasive fungal infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]

- 4. Posaconazole: clinical pharmacology and potential for management of fungal infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Role of posaconazole in the treatment of oropharyngeal candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Comparison of disc diffusion assay with the CLSI reference method (M27-A2) for testing in vitro posaconazole activity against common and uncommon yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. academic.oup.com [academic.oup.com]
- 8. researchgate.net [researchgate.net]
- 9. journals.asm.org [journals.asm.org]
- 10. Updated EUCAST Clinical Breakpoints against Aspergillus, Implications for the Clinical Microbiology Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
- 11. journals.asm.org [journals.asm.org]
- 12. journals.asm.org [journals.asm.org]
- 13. In Vitro Activities of Posaconazole (Sch 56592) Compared with Those of Itraconazole and Fluconazole against 3,685 Clinical Isolates of Candida spp. and Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Wild-Type MIC Distributions and Epidemiological Cutoff Values for Posaconazole and Voriconazole and Candida spp. as Determined by 24-Hour CLSI Broth Microdilution - PMC [pmc.ncbi.nlm.nih.gov]
- 15. academic.oup.com [academic.oup.com]
- 16. In vitro susceptibility testing of Aspergillus spp. against voriconazole, itraconazole, posaconazole, amphotericin B and caspofungin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. academic.oup.com [academic.oup.com]
- 18. academic.oup.com [academic.oup.com]
- 19. journals.asm.org [journals.asm.org]
- 20. In vitro activities of posaconazole, itraconazole, voriconazole, amphotericin B, and fluconazole against 37 clinical isolates of zygomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Posaconazole: Use in the Prophylaxis and Treatment of Fungal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. Posaconazole as Salvage Therapy for Zygomycosis - PMC [pmc.ncbi.nlm.nih.gov]
- 23. academic.oup.com [academic.oup.com]

© 2026 BenchChem. All rights reserved.

- 24. academic.oup.com [academic.oup.com]
- 25. researchgate.net [researchgate.net]
- 26. researchgate.net [researchgate.net]
- 27. Aspergillus fumigatus Strains with Mutations in the cyp51A Gene Do Not Always Show Phenotypic Resistance to Itraconazole, Voriconazole, or Posaconazole - PMC [pmc.ncbi.nlm.nih.gov]
- 28. journals.asm.org [journals.asm.org]
- 29. Novel Point Mutations in cyp51A and cyp51B Genes Associated with Itraconazole and Posaconazole Resistance in Aspergillus clavatus Isolates | Semantic Scholar [semanticscholar.org]
- 30. researchgate.net [researchgate.net]
- 31. mdpi.com [mdpi.com]
- 32. Targeting efflux pumps to overcome antifungal drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 33. journals.asm.org [journals.asm.org]
- 34. Effective Combinations Against Efflux Pump Overexpressed on Azole Resistance Candida and Dermatophytes: A Systematic Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
- 35. Azole Resistance of Aspergillus fumigatus Biofilms Is Partly Associated with Efflux Pump Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 36. academic.oup.com [academic.oup.com]
- 37. Comparative in vitro activities of posaconazole, voriconazole, itraconazole, and amphotericin B against Aspergillus and Rhizopus, and synergy testing for Rhizopus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 38. scispace.com [scispace.com]

- To cite this document: BenchChem. [In Vitro Antifungal Spectrum of Posaconazole Hydrate: An In-Depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1139133/docs#in-vitro-antifungal-spectrum-of-posaconazole-hydrate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.